Cas no 1804104-22-0 (2-(2-Bromopropanoyl)-3-(methylthio)benzoic acid)

• Product Name: 2-(2-Bromopropanoyl)-3-(methylthio)benzoic acid
• CAS No: 1804104-22-0
• MF: C₁₁H₁₁BrO₃S
• MW: 303.172241449356
• CID: 4949218
• Update Time: 2025-06-08

2-(2-Bromopropanoyl)-3-(methylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromopropanoyl)-3-(methylthio)benzoic acid

• Inchi： 1S/C11H11BrO3S/c1-6(12)10(13)9-7(11(14)15)4-3-5-8(9)16-2/h3-6H,1-2H3,(H,14,15)
• InChI Key： TVZZDMWBFVJGLU-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1C(=O)O)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 2.8
• Topological Polar Surface Area: 79.7

Additional information on 2-(2-Bromopropanoyl)-3-(methylthio)benzoic acid

Research Briefing on 2-(2-Bromopropanoyl)-3-(methylthio)benzoic acid (CAS: 1804104-22-0)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of 2-(2-Bromopropanoyl)-3-(methylthio)benzoic acid (CAS: 1804104-22-0) as a promising intermediate in drug discovery and development. This compound, characterized by its unique bromopropanoyl and methylthio functional groups, has garnered attention for its potential applications in targeted therapies and enzyme inhibition. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic relevance.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-(2-Bromopropanoyl)-3-(methylthio)benzoic acid, emphasizing its role as a key intermediate in the development of covalent inhibitors. The research team employed a multi-step synthesis approach, starting from 3-(methylthio)benzoic acid, followed by bromopropanoylation under controlled conditions. The resulting compound exhibited high purity (>98%) and was further characterized using NMR and mass spectrometry. The study underscored the compound's stability under physiological conditions, making it suitable for further pharmacological evaluations.

In another investigation, researchers from the University of Cambridge (2024) investigated the biological activity of 2-(2-Bromopropanoyl)-3-(methylthio)benzoic acid against cancer-associated proteins. The compound demonstrated selective inhibition of Bruton's tyrosine kinase (BTK), a critical target in B-cell malignancies. Molecular docking studies revealed that the bromopropanoyl moiety facilitates covalent binding to the active site cysteine residue of BTK, thereby enhancing inhibitory potency. These findings suggest potential applications in the treatment of hematological cancers, with ongoing preclinical studies evaluating its efficacy in animal models.

Further research has also explored the compound's utility in proteolysis-targeting chimeras (PROTACs). A 2024 study in ACS Chemical Biology reported the incorporation of 2-(2-Bromopropanoyl)-3-(methylthio)benzoic acid into PROTAC designs, leveraging its electrophilic properties to target ubiquitin-proteasome pathways. The study highlighted the compound's ability to induce degradation of oncogenic proteins, such as EGFR and HER2, in vitro. These results position the compound as a versatile tool for targeted protein degradation strategies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-(2-Bromopropanoyl)-3-(methylthio)benzoic acid. Recent pharmacokinetic studies (2023) indicated moderate bioavailability and rapid clearance in rodent models, necessitating further structural modifications to improve drug-like characteristics. Researchers are currently exploring prodrug approaches and formulation strategies to address these limitations.

In conclusion, 2-(2-Bromopropanoyl)-3-(methylthio)benzoic acid (CAS: 1804104-22-0) represents a valuable scaffold in chemical biology and drug discovery. Its dual functionality as a covalent inhibitor and PROTAC component underscores its versatility, while ongoing research aims to translate these findings into clinical applications. Future studies should focus on optimizing its pharmacokinetic profile and expanding its therapeutic potential across diverse disease models.